Cas no 682748-19-2 (4-(But-1-en-2-yl)benzaldehyde)

• Product name: 4-(But-1-en-2-yl)benzaldehyde
• CAS No: 682748-19-2
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 969818
• PubChem ID: 12119849

4-(But-1-en-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-but-1-en-2-ylbenzaldehyde
• Benzaldehyde, 4-(1-methylenepropyl)- (9CI)
• 4-(But-1-en-2-yl)benzaldehyde
• DTXSID00477935
• 682748-19-2
• BENZALDEHYDE, 4-(1-METHYLENEPROPYL)-
• DB-284847

• Inchi： InChI=1S/C11H12O/c1-3-9(2)11-6-4-10(8-12)5-7-11/h4-8H,2-3H2,1H3
• InChI Key： XSLKVHNWHHJAGI-UHFFFAOYSA-N
• SMILES： CCC(=C)C1=CC=C(C=C1)C=O

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų